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Compound of Interest

Compound Name: Allyloxy propanol

Cat. No.: B3427768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary isomers of allyloxy propanol,
focusing on their chemical properties, synthesis, and analytical protocols. Allyloxy propanol,
known commercially as propylene glycol monoallyl ether, is a versatile chemical intermediate

with applications in polymer chemistry and specialty synthesis.[1][2] Understanding the distinct

properties of its isomers is critical for its effective application in research and development.

Core Isomers of Allyloxy Propanol
Allyloxy propanol is an ether alcohol with the molecular formula C₆H₁₂O₂.[3] The term

typically refers to a mixture of isomers derived from the reaction of an allyl group with propylene

glycol. The primary isomers are positional isomers, differing in the attachment points of the

allyloxy and hydroxyl groups on the three-carbon propane backbone.

The two principal isomers are:

1-(Allyloxy)propan-2-ol: A secondary alcohol where the allyloxy group is on the primary

carbon.

2-(Allyloxy)propan-1-ol: A primary alcohol where the allyloxy group is on the secondary

carbon.[4]

A third, less common isomer, is:
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3-(Allyloxy)propan-1-ol: Derived from a propan-1-ol backbone.[5]

Another related and noteworthy compound, often used in drug delivery and synthesis, is 3-

Allyloxy-1,2-propanediol, also known as glycerol 1-allyl ether.[6][7] While not a strict isomer of

the mono-hydroxy propanols, its structural similarity and applications warrant its inclusion in

this guide.

The relationship between the core isomers is based on the substitution pattern on the propane

chain. The diagram below illustrates this structural relationship.

Figure 1: Logical relationship of allyloxy propanol isomers.

Physicochemical Properties
The physical and chemical properties of these isomers are distinct, influencing their reactivity,

solubility, and handling. The commercially available "propylene glycol monoallyl ether" is

typically a mixture, and its properties are an amalgam of the primary isomers.[3][8]
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Property
1-
(Allyloxy)prop
an-2-ol

2-
(Allyloxy)prop
an-1-ol

3-
(Allyloxy)prop
an-1-ol

3-Allyloxy-1,2-
propanediol

CAS Number 21460-36-6[9] 43089-73-2 6180-67-2[5] 123-34-2[10]

Molecular Weight 116.16 g/mol [9] 116.16 g/mol [4] 116.16 g/mol [5] 132.16 g/mol [7]

Boiling Point Not specified Not specified Not specified
142 °C @ 28

mmHg[11]

Mixture Boiling

Point

157.22 °C (rough

estimate for

mixture)[3]

Density Not specified Not specified Not specified
1.068 g/mL at 25

°C[11]

Mixture Density

0.9548 g/mL

(rough estimate

for mixture)[3]

Refractive Index Not specified Not specified Not specified n20/D 1.462[11]

Mixture

Refractive Index

1.4030 (estimate

for mixture)[8]

Solubility in

Water
Soluble[1] Soluble Not specified

Completely

miscible[11]

Vapor Pressure

0.000837 mmHg

at 25°C (for

mixture)[3]

0.004 hPa at 20

°C[11]

Flash Point
118 °C (for

mixture)[3]

98 °C (closed

cup)[10]

Note: Data for individual isomers is sparse; much of the available information is for the

commercial mixture (CAS 1331-17-5).[1][3]

Experimental Protocols
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A common method for synthesizing 3-allyloxy-1,2-propanediol involves the acid-catalyzed

hydrolysis of allyl glycidyl ether.[12]

Protocol:

Apparatus Setup: A 5-liter, three-necked flask is equipped with a mechanical stirrer, a

thermometer, and an addition funnel.

Reaction Mixture Preparation: The flask is charged with 2000 mL of water and 2.0 mL of 70%

aqueous perchloric acid (HClO₄). The mixture is heated to 80°C.

Addition of Reactant: 500 g (4.38 mol) of allyl glycidyl ether is added to the heated mixture in

a single portion.

Reaction: The reaction mixture is stirred vigorously for 12 hours at 80°C.

Neutralization: After cooling, the mixture is neutralized to a pH of 8 by the careful addition of

a 5% aqueous sodium carbonate (Na₂CO₃) solution.

Isolation: The water is removed from the mixture by evaporation under reduced pressure (in

vacuo).

Purification: The resulting crude product is purified by distillation to yield pure 3-allyloxy-1,2-

propanediol.[12]

Figure 2: Workflow for the synthesis of 3-allyloxy-1,2-propanediol.

Applications in Research and Drug Development
While propylene glycol monoallyl ether itself is primarily an industrial chemical used as a

reactive diluent and building block for polymers, its derivatives and related structures have

found utility in more specialized fields.[1]

Drug Delivery: 3-Allyloxy-1,2-propanediol is used as a synthetic intermediate for preparing

poly(ethylene glycol)-lipid conjugates, which are crucial components in advanced drug

delivery systems like liposomes.[6][7]
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Pharmaceutical Synthesis: This diol has also been employed as a starting material for the

synthesis of doxorubicin analogs, which are investigated for their potential as anticancer

agents.[6][7]

Biocatalysis: The stereoselective synthesis of the (R) and (S) enantiomers of 3-allyloxy-1,2-

propanediol has been achieved using biocatalytic methods, highlighting its role as a chiral

building block in complex organic synthesis.[13]

Antimicrobial and Anti-inflammatory Research: 1-(Allyloxy)propan-2-ol has shown potential

antimicrobial and anti-inflammatory properties in preliminary studies, suggesting a possible,

though underexplored, avenue for therapeutic research.[14]

The dual functionality of an allyl group (for polymerization or cross-linking) and a hydroxyl

group (for subsequent chemical modification) makes these compounds versatile intermediates.

[10][14]

Toxicology and Safety
Propylene glycol monoallyl ether is considered to have low single-dose oral toxicity, with an

LD50 in female rats between 1 to 2 g/kg.[4] High doses can lead to central nervous system

depression.[4] It is also known to be a mucous membrane and eye irritant.[4] The toxicity profile

of propylene glycol ethers is generally considered to be different and less severe than that of

ethylene glycol ethers, which are known to cause testicular atrophy and teratogenicity.[15]

Standard laboratory safety precautions, including the use of gloves and eye protection, should

be followed when handling these compounds.[10]

Conclusion
The isomers of allyloxy propanol, particularly 1-(allyloxy)propan-2-ol and 2-(allyloxy)propan-1-

ol, are important industrial chemicals. Their related diol, 3-allyloxy-1,2-propanediol, serves as a

valuable and versatile intermediate in the synthesis of complex molecules for drug delivery and

pharmaceutical research. A clear understanding of the distinct properties and synthesis

protocols for each isomer is essential for leveraging their full potential in scientific and

developmental applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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